Cas no 2379321-87-4 (3-(Benzyloxy)-2-fluoro-5-(trifluoromethyl)benzoic acid)

• Product Name: 3-(Benzyloxy)-2-fluoro-5-(trifluoromethyl)benzoic acid
• CAS No: 2379321-87-4
• MF: C₁₅H₁₀F₄O₃
• MW: 314.231718540192
• CID: 5075099
• Update Time: 2023-08-25

3-(Benzyloxy)-2-fluoro-5-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Benzyloxy)-2-fluoro-5-(trifluoromethyl)benzoic acid

• Inchi： 1S/C15H10F4O3/c16-13-11(14(20)21)6-10(15(17,18)19)7-12(13)22-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,20,21)
• InChI Key： MKSWFLFEHWVHHX-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)O)=CC(C(F)(F)F)=CC=1OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 380
• XLogP3: 3.9
• Topological Polar Surface Area: 46.5